1-[9-(9H-Fluoren-9-ylidene)-9H-fluoren-2-yl]ethan-1-one

Specification

• CAS No.: 90020-76-1
• Molecular Formula: C28H18O
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 1-(9-fluoren-9-ylidenefluoren-2-yl)ethanone
• Standard InChI: InChI=1S/C28H18O/c1-17(29)18-14-15-22-21-10-4-7-13-25(21)28(26(22)16-18)27-23-11-5-2-8-19(23)20-9-3-6-12-24(20)27/h2-16H,1H3
• Standard InChI Key: STOPNONBOQIZAW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)C3=CC=CC=C3C2=C4C5=CC=CC=C5C6=CC=CC=C64

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s IUPAC name, 1-(9-fluoren-9-ylidenefluoren-2-yl)ethanone, reflects its bifluorenylidene core substituted with an acetyl group at the 2-position of one fluorene moiety. The canonical SMILES string (CC(=O)C1=CC2=C(C=C1)C3=CC=CC=C3C2=C4C5=CC=CC=C5C6=CC=CC=C64) confirms the presence of two fused fluorene systems connected via a sp²-hybridized carbon, creating an extended π-conjugated system. X-ray crystallography data for analogous fluorene derivatives reveal nearly coplanar arrangements of the aromatic rings, which enhance electronic delocalization and stability.

Table 1: Key Molecular Descriptors

Property	Value
CAS No.	90020-76-1
Molecular Formula	C28H18O
Molecular Weight	370.4 g/mol
InChI Key	STOPNONBOQIZAW-UHFFFAOYSA-N
Crystallographic System	Orthorhombic (for analogues)

Synthesis and Reaction Pathways

Functionalization and Derivatives

The acetyl group at the 2-position allows further functionalization. Bromination with N-bromosuccinimide (NBS) introduces halogens at the α-position of the ketone, enabling cross-coupling reactions for polymer synthesis. Thiosemicarbazide derivatives of similar fluorenones exhibit biological activity, suggesting potential medicinal applications.

Table 2: Representative Reaction Conditions

Reagents	Conditions	Product Class	Yield
BF3·OEt2, isatin imines	CH2Cl2, rt, 12 h	Blue-emissive derivatives	85–92%
NBS, DMF	0°C to rt, 6 h	Brominated analogues	78%

Photophysical and Electronic Properties

Absorption and Emission Profiles

Studies on structurally related 9,9-disubstituted fluorenes demonstrate strong absorption in the UV region (λmax ≈ 350–370 nm) due to π→π* transitions. Emission spectra show blue luminescence (λem ≈ 420–450 nm) with high quantum yields (ΦF ≈ 0.45–0.65), attributed to restricted intramolecular rotation (RIR) and minimized non-radiative decay.

Crystallographic and Conformational Analysis

Single-crystal X-ray diffraction (XRD) of analogous compounds confirms a near-planar geometry with dihedral angles between fluorene units of <5°. The acetyl group adopts a coplanar orientation relative to the fluorenylidene core, further stabilizing the conjugated system via resonance.

Table 3: Selected Crystallographic Parameters (Analogues)

Parameter	Value
Space Group	Pbcn
Unit Cell Dimensions	a = 19.813 Å, b = 8.164 Å
C–C Bond Lengths	1.40–1.46 Å